N-(1-benzylpyrazol-4-yl)acetamide

• IUPAC Name: N-(1-benzylpyrazol-4-yl)acetamide
• InChI: InChI=1S/C12H13N3O/c1-10(16)14-12-7-13-15(9-12)8-11-5-3-2-4-6-11/h2-7,9H,8H2,1H3,(H,14,16)
• InChI Key: UBUUEGXSQMQSCD-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CN(N=C1)CC2=CC=CC=C2
• Molecular Formula: C12H13N3O
• Molecular Weight: 215.25 g/mol

Description

N-(1-benzylpyrazol-4-yl)acetamide, also known as BZPAA, is a chemical compound that has gained attention in the scientific community due to its potential as a pharmacological tool. BZPAA is a pyrazole derivative that has been synthesized and studied for its biochemical and physiological effects, as well as its mechanism of action. In

Mechanism of Action

N-(1-benzylpyrazol-4-yl)acetamide is believed to act as a positive allosteric modulator of the GABA-A receptor, which is a ligand-gated ion channel that mediates inhibitory neurotransmission in the brain. By binding to a specific site on the receptor, this compound enhances the activity of GABA, leading to increased inhibition of neuronal activity.
Biochemical and Physiological Effects
Studies have shown that this compound has a variety of biochemical and physiological effects. In animal models, this compound has been shown to have analgesic and anti-inflammatory effects, as well as anxiolytic and sedative effects. This compound has also been shown to have anticonvulsant properties.

Advantages and Limitations for Lab Experiments

N-(1-benzylpyrazol-4-yl)acetamide has several advantages as a pharmacological tool in lab experiments. It has a high potency and selectivity for the GABA-A receptor, making it a useful tool for studying the role of this receptor in various physiological processes. However, this compound also has limitations, including its short duration of action and potential toxicity at high doses.

Future Directions

There are several areas of future research that could be explored with N-(1-benzylpyrazol-4-yl)acetamide. One area of interest is the development of more potent and selective positive allosteric modulators of the GABA-A receptor. Another area of research is the investigation of the potential therapeutic applications of this compound, such as its use as an analgesic or anti-inflammatory agent. Additionally, more studies are needed to fully understand the mechanism of action of this compound and its effects on various physiological processes.

Synthesis Methods

The synthesis of N-(1-benzylpyrazol-4-yl)acetamide involves the reaction between 1-benzylpyrazole-4-carboxylic acid and acetyl chloride in the presence of a base such as triethylamine. The resulting product is a white crystalline powder that can be purified through recrystallization. The yield of the synthesis is approximately 70%.

Scientific Research Applications

N-(1-benzylpyrazol-4-yl)acetamide has been studied for its potential as a pharmacological tool in various scientific research applications. One of the main areas of research has been in the field of neuroscience, where this compound has been used to study the role of the GABAergic system in the brain. This compound has also been studied for its potential as an analgesic and anti-inflammatory agent.